BENGHE Foundational & Exploratory

Check Availability & Pricing

The Talbot Length: A Comprehensive Technical
Guide

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Talbot

Cat. No.: B1352071

For Researchers, Scientists, and Drug Development Professionals

Executive Summary

The Talbot effect is a remarkable near-field diffraction phenomenon that manifests as the self-
imaging of a periodic structure, such as a diffraction grating, at specific distances when
illuminated by a coherent wave. This recurring self-image distance is known as the Talbot
length. Initially observed with light waves, the Talbot effect has since been demonstrated with
X-rays, electrons, atoms, and even large molecules, underscoring its fundamental wave nature.
[1][2] This guide provides an in-depth exploration of the Talbot length, its theoretical
underpinnings, methods for its calculation, and experimental protocols for its observation. The
content is tailored for researchers, scientists, and professionals in drug development who may
leverage this phenomenon in advanced imaging, metrology, and lithography applications.

Introduction to the Talbot Effect and Talbot Length

In 1836, Henry Fox Talbot discovered that when a plane wave of light passes through a
periodic diffraction grating, a series of self-images of the grating are formed at regular intervals
along the direction of wave propagation.[3] This self-imaging occurs without the need for any
lenses or other focusing optics. The distance at which the first true self-image appears is
termed the Talbot length, denoted as

zrZT
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At fractions of the Talbot length, intricate patterns of sub-images emerge, often referred to as a
"Talbot carpet.”[3] For instance, at half the Talbot length (

z7122T/2

), a self-image is formed that is spatially shifted by half the period of the grating.[3] At one-
quarter of the Talbot length (

2p/42T/4

), the self-image has half the period of the original grating.[3] This rich structure of the Talbot
carpet is a direct consequence of the interference of the diffracted orders from the grating.

The Talbot effect is not limited to electromagnetic waves and has been observed with matter
waves, such as electrons and Bose-Einstein condensates, providing a powerful demonstration
of wave-particle duality.[1][4] This universality makes the Talbot effect a valuable tool in a wide
range of scientific and technological fields, including microscopy, quantum interferometry, and
microlithography.

Theoretical Framework and Calculation of the Talbot

Length

The Talbot effect is a direct consequence of Fresnel diffraction. The derivation of the Talbot
length formula originates from the Fresnel diffraction integral, which describes the wave
propagation in the near-field.

Derivation from the Fresnel Diffraction Integral

The electric field,

E(x,2)E(x",2)

, at a distance

7Z

from a diffraction grating can be described by the Fresnel diffraction integral:

[ E(X', 2) = \frac{e”ikz}}{i\lambda z} \int_{-\infty}*{\infty} E(x, 0) e’i\frac{k}{2z}(x'-x)"2} dx ]
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where

E(x,0)E(x,0)

is the electric field at the grating plane (

z=0z=0

),

k = 2m/Ak=21/A

is the wave number, and (\lambda) is the wavelength of the illuminating wave.
For a periodic grating with period

dd

, the transmission function can be represented by a Fourier series. The self-imaging condition
requires that the intensity distribution at a distance

zZZ

is proportional to the intensity distribution at the grating plane. This condition is met when the
phase shifts experienced by the different diffraction orders result in a constructive interference
that reproduces the original image.

A detailed mathematical derivation shows that for a self-image to form, the distance

zZ
must satisfy the condition that leads to the Talbot length formula.

Calculation of the Talbot Length

Lord Rayleigh demonstrated that the Talbot length (

T ZT
) can be calculated using the following formula:[3]

[ z_T = \frac{2d"2}{\lambda} ]
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where:

e dd

is the period of the diffraction grating.
» (\lambda) is the wavelength of the incident plane wave.

This formula is a paraxial approximation, which is highly accurate when the grating period is
much larger than the wavelength (

d > Ad>A

)-

For cases where the paraxial approximation is not valid (i.e., when the wavelength is
comparable to the grating period), a more exact formula derived from the angular spectrum of
plane waves should be used:

[ z_T =\frac{\lambda}{1 - \sqrt{1 - (\frac{\lambda}{d})"2}} ]

Quantitative Data Presentation

The following table summarizes quantitative data from various experiments observing the
Talbot effect with different wave types and experimental parameters.
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Grating Period = Measured

( Talbot Length (
Wavelength
Wave Type Reference
((lambda)) dd zrzT
) )
Light (He-Ne
632.8 nm 200 pm ~12.6 cm [5]
Laser)
X-rays 0.069 nm 12.7 pm 4.68m [6][7]
X-rays 0.069 nm 6.35 um 1.17m [61[7]
Varies with Nanofabricated Observed and
Electrons _ [4]
energy gratings mapped
Atoms (Bose- ] ]
) ) de Broglie Pulsed optical Temporal Talbot
Einstein ) [8]
wavelength grating effect observed
Condensate)
Measured and
Water Waves 7.8 mm Not specified compared with [2]

theory

Experimental Protocols
Observation of the Optical Talbot Effect using a He-Ne
Laser

This protocol outlines a standard laboratory setup for observing and measuring the Talbot
length using a Helium-Neon (He-Ne) laser.

5.1.1 Materials and Equipment
e Helium-Neon (He-Ne) laser ((\lambda) = 632.8 nm)
o Spatial filter and collimator to produce a clean plane wave

« Diffraction grating (e.g., Ronchi ruling with a known period,
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dd

)

Optical rail or bench for stable mounting of components

White screen or a CCD camera for observing the diffraction pattern

Translation stage for precise movement of the screen/camera along the optical axis

Measuring tape or ruler

5.1.2 Experimental Procedure

Setup and Alignment:
o Mount the He-Ne laser at one end of the optical rail.

o Align the spatial filter and collimator to produce a clean, expanded, and collimated laser
beam. Ensure the beam propagates parallel to the optical rail.

o Mount the diffraction grating on a holder and place it in the path of the collimated beam,
perpendicular to the beam propagation direction.

o Observation of the Talbot Carpet:

o Place the white screen or CCD camera on the translation stage at a close distance behind
the grating.

o Slowly move the screen/camera away from the grating along the optical axis.

o Observe the evolution of the diffraction pattern. You will see the intricate "Talbot carpet” —
a repeating pattern of fringes.

o Measurement of the Talbot Length:

o lIdentify the plane where a clear self-image of the grating is formed. This is the first Talbot
length,
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zrZT
. The self-image will have the same period as the grating.

o Measure the distance from the grating to this plane.

o Continue moving the screen/camera to observe subsequent self-images at integer
multiples of

22T

o Also, identify and measure the positions of fractional Talbot images (e.g., at

z7/22T/2

and

zp/42T/4

) and note their characteristics.

o Data Analysis:

o Compare the measured Talbot length with the theoretical value calculated using the
formula

zp = 2d° 122T=2d2/\

o Calculate the percentage error and analyze potential sources of discrepancy, such as
beam divergence or measurement inaccuracies.

Visualizations
Conceptual Diagram of the Talbot Effect
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Caption: Conceptual illustration of the Talbot effect.
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Experimental Workflow for Talbot Length Measurement

1. Setup and Alignment
- Mount Laser, Collimator, Grating
- Ensure Plane Wave Illumination

2. Observation of Talbot Carpet
- Move detector along optical axis
- Observe diffraction pattern evolution

3. Measurement of Talbot Length
- Identify and locate self-image plane (zT)
- Record distances to fractional images

4. Data Analysis
- Calculate theoretical zT
- Compare with measured zT
- Analyze errors

5. Report Findings

Click to download full resolution via product page

Caption: Workflow for measuring the Talbot length.
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Logical Relationship in Talbot Length Calculation

Input Parameters

Talbot Length Formula
Wavelength (A) Grating Period (d) ZT = 2d3/A
(Paraxial Approximation)

//
-~
//
//
‘//

Calculation

Calculated Talbot Length (zT)

Click to download full resolution via product page

Caption: Logical flow for calculating the Talbot length.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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